Cas no 954722-37-3 (2-(2-methylphenoxy)-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylacetamide)

2-(2-Methylphenoxy)-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylacetamide is a chemically synthesized compound featuring a unique molecular structure combining phenoxy and pyrrolidinone moieties. Its key advantages include high selectivity and potential bioactivity, making it a candidate for pharmaceutical research, particularly in targeting specific enzyme pathways. The compound's structural rigidity and functional groups contribute to its stability and binding affinity, which may enhance its efficacy in therapeutic applications. Additionally, its well-defined synthetic route allows for consistent purity and scalability, supporting reproducible research outcomes. This compound is primarily of interest in medicinal chemistry for the development of novel bioactive agents.
2-(2-methylphenoxy)-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylacetamide structure
954722-37-3 structure
Product Name:2-(2-methylphenoxy)-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylacetamide
CAS No:954722-37-3
MF:C20H22N2O3
MW:338.400285243988
CID:6025226
PubChem ID:16918275
Update Time:2025-08-04

2-(2-methylphenoxy)-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(2-methylphenoxy)-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylacetamide
    • Acetamide, 2-(2-methylphenoxy)-N-[(5-oxo-1-phenyl-3-pyrrolidinyl)methyl]-
    • 954722-37-3
    • AKOS024643540
    • F2370-0094
    • N-((5-oxo-1-phenylpyrrolidin-3-yl)methyl)-2-(o-tolyloxy)acetamide
    • 2-(2-methylphenoxy)-N-[(5-oxo-1-phenylpyrrolidin-3-yl)methyl]acetamide
    • Inchi: 1S/C20H22N2O3/c1-15-7-5-6-10-18(15)25-14-19(23)21-12-16-11-20(24)22(13-16)17-8-3-2-4-9-17/h2-10,16H,11-14H2,1H3,(H,21,23)
    • InChI Key: VORFOTLTMOSUGS-UHFFFAOYSA-N
    • SMILES: C(NCC1CC(=O)N(C2=CC=CC=C2)C1)(=O)COC1=CC=CC=C1C

Computed Properties

  • Exact Mass: 338.16304257g/mol
  • Monoisotopic Mass: 338.16304257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 462
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 58.6Ų

Experimental Properties

  • Density: 1.186±0.06 g/cm3(Predicted)
  • Boiling Point: 632.5±35.0 °C(Predicted)
  • pka: 14.19±0.46(Predicted)

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Additional information on 2-(2-methylphenoxy)-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylacetamide

Comprehensive Overview of 2-(2-methylphenoxy)-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylacetamide (CAS No. 954722-37-3)

2-(2-methylphenoxy)-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylacetamide (CAS No. 954722-37-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, is often explored for its potential applications in drug development and therapeutic interventions. The 2-methylphenoxy and 5-oxo-1-phenylpyrrolidin-3-yl moieties contribute to its distinct chemical properties, making it a subject of interest for researchers focusing on small molecule therapeutics and targeted drug delivery systems.

In recent years, the demand for novel bioactive compounds has surged, driven by advancements in precision medicine and personalized healthcare. 2-(2-methylphenoxy)-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylacetamide aligns with this trend, as its structural features suggest potential interactions with biological targets such as enzymes and receptors. Researchers are particularly intrigued by its pyrrolidinone core, a scaffold commonly found in CNS-active drugs and anti-inflammatory agents. This has led to speculation about its utility in addressing neurological disorders or chronic inflammatory conditions, topics frequently searched in academic and medical databases.

The synthesis of CAS No. 954722-37-3 involves multi-step organic reactions, often starting from commercially available precursors like 2-methylphenol and 1-phenylpyrrolidin-3-amine. Optimizing its yield and purity is a key focus area, as highlighted in recent patents and journal publications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with pharmaceutical-grade standards. These methodologies are frequently queried by chemists and quality control professionals seeking to replicate or innovate upon existing protocols.

From a commercial perspective, 2-(2-methylphenoxy)-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylacetamide is listed by several specialty chemical suppliers, catering to the needs of contract research organizations (CROs) and academic laboratories. Its pricing and availability are influenced by factors like scale of production and regional regulations, topics often explored in industry reports. Additionally, the compound’s stability under various storage conditions (e.g., temperature, humidity) is a recurring question among end-users, emphasizing the need for detailed technical datasheets.

Environmental and safety considerations are also critical when handling 954722-37-3. While not classified as hazardous, standard laboratory precautions—such as the use of personal protective equipment (PPE) and proper ventilation—are recommended. This aligns with broader trends in green chemistry and sustainable lab practices, which dominate contemporary discussions in scientific communities. Researchers are increasingly seeking eco-friendly alternatives for synthesis and disposal, reflecting a shift toward responsible science.

In summary, 2-(2-methylphenoxy)-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylacetamide represents a compelling case study at the intersection of chemistry and biomedicine. Its structural complexity, coupled with emerging applications, positions it as a valuable candidate for future research. As interest grows in tailored therapeutics and high-throughput screening, this compound is likely to remain a focal point for innovation and discovery.

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